N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-4-methoxybenzamide
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Overview
Description
The compound “N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-4-methoxybenzamide” is a chemical compound with a molecular weight of 241.27 . It is a powder at room temperature . The compound has been shown to have several biochemical and physiological effects.
Synthesis Analysis
The synthesis of this compound involves several steps, including the reaction of 2-fluoroaniline with 4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol, followed by the addition of benzoyl chloride. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed .Molecular Structure Analysis
The compound has a complex molecular structure. The InChI code for the compound is 1S/C14H12FN3/c1-9-6-7-18-12(8-9)17-13(14(18)16)10-2-4-11(15)5-3-10/h2-8H,16H2,1H3 .Chemical Reactions Analysis
The compound is involved in a series of chemical reactions during its synthesis. The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature .Physical and Chemical Properties Analysis
The compound has a molecular weight of 241.27 . It is a powder at room temperature .Scientific Research Applications
Radiolabelled Ligands for Imaging
One significant application of compounds related to N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-4-methoxybenzamide is in medical imaging. The development of [11C]L-159,884, a potent and selective ligand for angiotensin II AT1 receptor imaging, is an example. These ligands are useful in positron emission tomography (PET) and other imaging techniques to study receptor distribution and function in the body (Hamill et al., 1996).
Breast Cancer Chemotherapy
Compounds with a structure similar to this compound have been studied for their potential in breast cancer chemotherapy. For instance, selenylated imidazo[1,2-a]pyridines have shown promising activity against breast cancer cells, indicating their potential as antiproliferative agents for cancer treatment (Almeida et al., 2018).
Neurotransmitter Receptor Studies
Another research application is in the study of neurotransmitter receptors. Novel radioligands for imaging metabotropic glutamate receptor type 1 (mGluR1) in the brain have been developed, which are vital for understanding the role of these receptors in various neurological conditions (Fujinaga et al., 2012).
Fluorescent Properties for Biomarkers
These compounds also exhibit fluorescent properties, making them useful as biomarkers and photochemical sensors. The study of 3-hydroxymethyl imidazo[1,2-a]pyridines and pyrimidines, for example, has provided insights into how substituents in these molecules can enhance fluorescence intensity, useful in various analytical applications (Velázquez-Olvera et al., 2012).
Antagonists for Serotonergic Neurotransmission
These compounds are also being studied as antagonists for serotonergic neurotransmission, which is crucial in psychiatric and neurological disorders. Research has been conducted on [18F]p-MPPF, a 5-HT1A antagonist, to understand better the serotonergic system in the brain (Plenevaux et al., 2000).
Anticancer Applications
These compounds also show potential in cancer therapy. For instance, the discovery of potent c-MET inhibitors with new scaffolds, including derivatives of 3-methoxy-N-phenylbenzamide, demonstrates their potential in treating various cancers (Jiang et al., 2016).
Antimycobacterial Properties
Compounds structurally related to this compound have been evaluated for their antimycobacterial properties, providing insights into new treatments for tuberculosis and related diseases (Richter et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O2/c1-14-11-12-26-19(13-14)24-20(15-3-7-17(23)8-4-15)21(26)25-22(27)16-5-9-18(28-2)10-6-16/h3-13H,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDTPNDSGJFWVAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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